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Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486 Get Quote

Catalytic Hydrogenation of Aniline
The catalytic hydrogenation of aniline is a major industrial route for producing cyclohexylamine,

with dicyclohexylamine often formed as a significant by-product. The process involves the

reduction of the aromatic ring of aniline using hydrogen gas in the presence of a metal catalyst.

The selectivity towards dicyclohexylamine versus cyclohexylamine can be controlled by

adjusting reaction conditions and catalyst systems.

Experimental Protocol:
A typical industrial process involves feeding a preheated stream of aniline and hydrogen into a

fixed-bed reactor containing a supported metal catalyst.[1]

Catalyst Activation: The catalyst, often cobalt on a modified alumina support, is activated in

situ by heating under a hydrogen atmosphere (e.g., at 200-400°C and 0.2-0.5 MPa for 24-36

hours).[1]

Reaction: The aniline and hydrogen mixture (molar ratio of H₂ to aniline typically between

10:1 and 15:1) is then passed through the reactor.[1]

Conditions: The reaction is maintained at elevated temperatures (e.g., 155-170°C) and

pressures (e.g., 0.2-0.5 MPa).[1]
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Separation: The resulting product stream, a mixture of cyclohexylamine,

dicyclohexylamine, unreacted aniline, and minor by-products, is then separated by

fractional distillation.[2]

A variation of this process utilizes a rhodium-on-alumina catalyst. In a laboratory-scale

example, 50 cc of aniline is mixed with 2.5 g of 5% rhodium on alumina powder in a reaction

bottle. The system is purged of air, and the hydrogen pressure is raised to 60 p.s.i.g. The

reaction is conducted at 50°C with shaking for 90 minutes.[3]

Quantitative Data:
Parameter Value Catalyst Reference

Product Composition

97.5%

Cyclohexylamine,

2.4%

Dicyclohexylamine

5% Rhodium on

Alumina
[3]

Reaction Temperature 50°C
5% Rhodium on

Alumina
[3]

Hydrogen Pressure 60 p.s.i.g.
5% Rhodium on

Alumina
[3]

Reaction Time 90 minutes
5% Rhodium on

Alumina
[3]

Reaction Temperature 155-170°C Cobalt-based [1]

Reaction Pressure 0.2-0.5 MPa Cobalt-based [1]

H₂/Aniline Molar Ratio 10:1 to 15:1 Cobalt-based [1]

Reaction Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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